Cas no 102040-42-6 (Benzenamine, 2-nitro-4-octyl-)
Benzenamine, 2-nitro-4-octyl- structure
Product Name:Benzenamine, 2-nitro-4-octyl-
CAS No:102040-42-6
MF:C14H22N2O2
MW:250.336683750153
CID:1131242
Update Time:2024-07-26
Benzenamine, 2-nitro-4-octyl- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 2-nitro-4-octyl-
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- Inchi: 1S/C14H22N2O2/c1-2-3-4-5-6-7-8-12-9-10-13(15)14(11-12)16(17)18/h9-11H,2-8,15H2,1H3
- InChI Key: DQAWXTIRULMOPD-UHFFFAOYSA-N
- SMILES: C1(N)=CC=C(CCCCCCCC)C=C1[N+]([O-])=O
Experimental Properties
- Density: 1.063±0.06 g/cm3(Predicted)
- Melting Point: 52 °C
- Boiling Point: 391.1±22.0 °C(Predicted)
- pka: 0.40±0.10(Predicted)
Benzenamine, 2-nitro-4-octyl- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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